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Compound of Interest

Compound Name: Ro 67-4853

Cat. No.: B1679490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ro 67-4853 is a potent and selective positive allosteric modulator (PAM) of the metabotropic

glutamate receptor 1 (mGluR1).[1] As a PAM, it enhances the receptor's response to the

endogenous ligand, glutamate, by binding to a site distinct from the glutamate binding site,

known as an allosteric site.[2][3] This document provides detailed information on the solubility

of Ro 67-4853, particularly in Dimethyl Sulfoxide (DMSO), and offers comprehensive protocols

for its application in common in vitro assays.

Chemical Information
IUPAC Name: N-(9H-Xanthen-9-ylcarbonyl)carbamic acid butyl ester

Synonyms: (9H-Xanthen-9-ylcarbonyl)-carbamic acid butyl ester, N-(9H-Xanthen-9-

ylcarbonyl)-carbamic acid butyl ester, Ro67-4853[4]

Molecular Formula: C₁₉H₁₉NO₄[5]

Molecular Weight: 325.36 g/mol

CAS Number: 302841-89-0[5]
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Ro 67-4853 is a crystalline solid that is soluble in several organic solvents but is sparingly

soluble in aqueous solutions.[5] For biological experiments, it is recommended to first prepare

a concentrated stock solution in an organic solvent like DMSO and then dilute it into the

aqueous buffer or saline solution.[5] It is advised not to store the aqueous solution for more

than one day.[5]

Table 1: Solubility of Ro 67-4853 in Various Solvents

Solvent
Concentration
(mg/mL)

Concentration
(mM)

Source(s)

DMSO 5 mg/mL ~15.4 mM Cayman Chemical[5]

20 mg/mL ~61.5 mM
AbMole BioScience,

Sigma-Aldrich[4][6]

32.54 mg/mL 100 mM
Abcam, Tocris

Bioscience[7][8]

Dimethyl Formamide

(DMF)
16 mg/mL ~49.2 mM Cayman Chemical[5]

Ethanol 0.5 mg/mL ~1.5 mM Cayman Chemical[5]

Note: The molarity was calculated using the molecular weight of 325.36 g/mol . Batch-specific

molecular weights may vary slightly.[8]

Mechanism of Action & Signaling Pathway
Ro 67-4853 acts as a positive allosteric modulator of mGluR1, a G-protein coupled receptor

(GPCR).[2] It enhances the potency of glutamate, the native agonist, by interacting with the

transmembrane domain (TMD) of the receptor.[2][3] mGluR1 is part of the Group I mGlu

receptors, which also includes mGluR5.[8] While Ro 67-4853 is primarily known as an mGluR1

PAM, some evidence suggests it may also have activity at mGluR5.[8][9]

Upon activation, mGluR1 couples to Gq/G11 proteins, leading to the activation of

Phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into

two secondary messengers: inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃
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binds to its receptors on the endoplasmic reticulum, causing the release of intracellular calcium

(Ca²⁺).[5] DAG, along with the increased intracellular Ca²⁺, activates Protein Kinase C (PKC),

which in turn can phosphorylate various downstream targets, including mitogen-activated

protein kinases (MAPK) like ERK1/2.[2] Ro 67-4853 has been shown to potentiate glutamate-

induced calcium signaling and can also induce ERK1/2 phosphorylation.[2][5] Additionally, it

can potentiate glutamate-induced cyclic adenosine monophosphate (cAMP) accumulation.[2]
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Fig 1. Simplified mGluR1 Signaling Cascade.
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Experimental Protocols
Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of Ro 67-4853 in DMSO for subsequent

dilution in aqueous experimental buffers.

Materials:

Ro 67-4853 (crystalline solid)[5]

Dimethyl Sulfoxide (DMSO), anhydrous

Inert gas (e.g., argon or nitrogen)

Sterile microcentrifuge tubes or vials

Vortex mixer

Protocol:

Weigh the desired amount of Ro 67-4853 solid in a sterile tube.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., for a

100 mM stock, add 30.74 µL of DMSO per 1 mg of Ro 67-4853, assuming MW of 325.36).[8]

Purge the tube with an inert gas to displace oxygen, which helps prevent degradation.[5]

Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. The solution

should be clear.[4]

Storage: Store the DMSO stock solution at -20°C for up to one month or at -80°C for up to

six months.[6] The solid compound is stable for at least four years when stored at -20°C.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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